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Compound of Interest

Compound Name:
2-Amino-3-hydroxy-3-(thiophen-3-

yl)propanoic acid

Cat. No.: B13555948

Get Quote

β-(3-Thienyl)serine exists as a threonine analog where the terminal methyl group is replaced by

a 3-thiophene ring. The stereochemical integrity of this molecule is paramount, as biological

systems and downstream pharmaceutical applications strictly differentiate between its threo

and erythro diastereomers, as well as its D- and L-enantiomers.

Table 1: Physicochemical & Structural Profile

Property Value / Description

Chemical Name DL-β-(3-Thienyl)serine

CAS Number [1]

Molecular Formula C7H9NO3S

Molecular Weight 187.22 g/mol

Structural Class Heterocyclic β-hydroxy-α-amino acid

| Stereocenters | Cα, Cβ (Yielding threo and erythro configurations) |
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Part 2: Biocatalytic Synthesis via L-Threonine
Transaldolase (ObiH)
Chemical aldol additions to generate β-hydroxy-α-amino acids typically yield poor

stereocontrol. To circumvent this, modern synthetic routes utilize , specifically ObiH, an enzyme

natively involved in obafluorin biosynthesis[2]. ObiH is a pyridoxal 5'-phosphate (PLP)-

dependent enzyme that catalyzes the retro-aldol cleavage of L-threonine to generate a PLP-

bound glycyl quinonoid intermediate. This intermediate subsequently undergoes a highly

stereoselective aldol addition with 3-thiophenecarboxaldehyde to yield β-(3-thienyl)serine[2].
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Caption: ObiH-catalyzed transaldolase pathway for β-(3-thienyl)serine synthesis.

Protocol 1: Whole-Cell Biocatalytic Synthesis & Self-
Validation
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Causality of Experimental Choice: Utilizing whole E. coli cells expressing N-His-ObiH maintains

high intracellular concentrations of the PLP cofactor, preventing the apo-enzyme formation that

plummets yields in purified in vitro systems.

Reaction Assembly: Suspend wet E. coli cells (expressing ObiH) in 50 mM Tris buffer (pH

8.5). Add 125 mM L-threonine (acting as the glycine donor) and 20 mM 3-

thiophenecarboxaldehyde dissolved in 10% (v/v) DMSO[2]. Causality: Heterocyclic

aldehydes exhibit poor aqueous solubility; 10% DMSO ensures homogenous substrate

availability without denaturing the biocatalyst.

Incubation: Incubate the mixture at 37°C for 20 hours under continuous agitation to maximize

mass transfer.

Quenching: Terminate the reaction by adding 1 volume equivalent of acetonitrile (MeCN),

followed by centrifugation to precipitate cellular debris and denatured proteins[2].

Self-Validation (Marfey’s Analysis): To validate the stereochemical outcome without relying

on expensive chiral columns, derivatize an aliquot of the supernatant with Marfey’s reagent

(FDAA). This converts the enantiomers into UV-active diastereomers. Analyze via reverse-

phase UPLC-PDA-MS. The emergence of a single dominant peak confirms the high

enantiomeric excess (>99% ee) characteristic of ObiH catalysis[2].

Part 3: Enzymatic Profiling and Oxidation Pathways
β-(3-Thienyl)serine is not only a product of biocatalysis but also a highly specific substrate for

stereoselective dehydrogenases. Specifically, (isolated from Pseudomonas cruciviae) and

(from Pseudomonas syringae) readily accept the D-threo isomer of 3-thienylserine[3][4].

Table 2: Enzymatic Kinetic Parameters (D-Threonine Dehydrogenase)
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Parameter Value / Characteristic

Active Substrates
D-threo-β-(3-thienyl)serine, D-threonine,
D-threo-3-phenylserine[3]

Cofactor Requirement NADP+ (Km ≈ 29 µM)[4]

Optimal pH 10.4 – 10.5[3]

Inhibitors
Tartronate, malonate, pyruvate, DL-2-

hydroxybutyrate (Competitive)[3]

| Inert Substrates | L-threonine, D-serine, L-allo-threonine[4] |
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Caption: NADP+-dependent enzymatic oxidation and spontaneous decarboxylation.
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Protocol 2: Enzymatic Oxidation Assay & Kinetic
Validation
Causality of Experimental Choice: The enzyme strictly requires NADP+ and highly alkaline

conditions (pH 10.4–10.5) to successfully abstract the hydride from the Cβ hydroxyl group[3].

The resulting β-keto acid is thermodynamically unstable and spontaneously decarboxylates[4].

Assay Mixture Preparation: In a quartz cuvette, combine 50 mM glycine-KCl-KOH buffer (pH

10.5), 2 mM NADP+, and the purified dehydrogenase extract[3].

Baseline Establishment (Self-Validation Step 1): Record the background absorbance at 340

nm for 1 minute prior to substrate addition. This ensures no endogenous oxidation or light

scattering is artificially inflating the kinetic rate.

Reaction Initiation: Add 10 mM D-threo-β-(3-thienyl)serine to initiate the reaction[3].

Kinetic Monitoring: Continuously monitor the increase in absorbance at 340 nm. The rate of

NADPH formation is directly stoichiometric to the oxidation of the 3-hydroxyl group[3].

Product Verification (Self-Validation Step 2): To validate the completion of the degradation

cascade, spot the final mixture on a cellulose TLC plate (solvent system: n-butanol-acetic

acid-water, 4:1:1). Derivatize with ninhydrin; the appearance of a distinct yellow spot

confirms the formation of the decarboxylated ketone derivative, distinguishing it from the

unreacted amino acid[4].

Part 4: Downstream Applications in Drug
Development
The ability to cleanly synthesize and enzymatically profile β-(3-thienyl)serine unlocks significant

potential in drug discovery. Heterocyclic amino acids are heavily utilized as synthetic building

blocks for next-generation pharmaceuticals[2]. By leveraging the stereoselectivity of ObiH,

researchers can generate protected β-hydroxy-α-amino acids that serve as direct precursors to

aliphatic α-ketoacids or halogenated amino acid derivatives (e.g., via downstream β-

chlorination with thionyl chloride)[2]. These functionalized derivatives are critical in bypassing

antimicrobial resistance mechanisms typically seen against standard cyclic peptide antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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